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Compound of Interest

Compound Name: Colnelenic acid

Cat. No.: B1237076

Audience: Researchers, scientists, and drug development professionals.

Introduction

Colnelenic acid is a specialized oxylipin, a product of fatty acid oxidation, found in certain
plant species. It belongs to the divinyl ether class of fatty acid derivatives and has been
implicated in plant defense responses against pathogens. This technical guide provides an in-
depth overview of the physiological effects of colnelenic acid in plant tissues, with a focus on
its biosynthesis, role in plant immunity, and the methodologies used for its study.

Biosynthesis of Colnelenic Acid

Colnelenic acid is synthesized from a-linolenic acid (a-LeA), an abundant C18
polyunsaturated fatty acid in plant cell membranes. The biosynthesis is a two-step enzymatic
process primarily occurring in response to biotic stress, such as pathogen attack.

The key enzymes involved in this pathway are:

¢ O-Lipoxygenase (9-LOX): This enzyme catalyzes the stereospecific introduction of molecular
oxygen at the C-9 position of a-linolenic acid, forming 9-hydroperoxy-octadecatrienoic acid
(9-HPOT).

» Divinyl Ether Synthase (DES): This enzyme, a member of the cytochrome P450 family
(CYP74), converts the 9-HPOT intermediate into colnelenic acid through a dehydration
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reaction, creating the characteristic divinyl ether linkage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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